Cas no 62785-42-6 (7-Borabicyclo[4.1.0]heptane, 7-methyl-)

• Product Name: 7-Borabicyclo[4.1.0]heptane, 7-methyl-
• CAS No: 62785-42-6
• MF: C₇H₁₃B
• MW: 107.989122152328
• CID: 431421
• PubChem ID: 12586864
• Update Time: 2025-04-19

7-Borabicyclo[4.1.0]heptane, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-Borabicyclo[4.1.0]heptane, 7-methyl-
• 7-methyl-7-borabicyclo[4.1.0]heptane
• 62785-42-6
• DTXSID50503490

• Inchi： 1S/C7H13B/c1-8-6-4-2-3-5-7(6)8/h6-7H,2-5H2,1H3
• InChI Key： PBIAJOQQCWPASI-UHFFFAOYSA-N
• SMILES： C12B(C)C1CCCC2

Computed Properties

• Exact Mass: 107.11469
• Monoisotopic Mass: 108.1110306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0